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Compound of Interest

Compound Name: 5-Bromopyridine-3-sulfonic acid

Cat. No.: B1281078 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromopyridine-3-sulfonic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-Bromopyridine-3-sulfonic acid (CAS No: 62009-34-1). The information is intended to equip

laboratory and research personnel with the necessary knowledge to handle this chemical

safely.

Chemical Identification and Properties
5-Bromopyridine-3-sulfonic acid is a pyridine derivative used as a building block in chemical

synthesis.[1][2] Understanding its physical and chemical properties is fundamental to its safe

handling and storage.

Table 1: Physical and Chemical Properties of 5-Bromopyridine-3-sulfonic acid
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Property Value Source(s)

CAS Number 62009-34-1 [1][3]

Molecular Formula C₅H₄BrNO₃S [1][3]

Molecular Weight 238.06 g/mol [1][3]

Physical State Solid N/A

Melting Point >300°C [3]

Density 2.0 ± 0.1 g/cm³ [3]

Purity ≥96% [1][4]

Storage

Store at room temperature in a

dry, well-ventilated place.[2][5]

Keep container tightly closed.

Hazard Identification and Classification
5-Bromopyridine-3-sulfonic acid is classified as hazardous. The GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classifications are summarized below.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.
[6]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation.
[6]

Specific target organ

toxicity — Single

exposure

3 (Respiratory

system)

H335: May cause

respiratory irritation.
[6]

Signal Word Warning [6]
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Safe Handling and Experimental Workflow
Proper handling procedures are crucial to minimize risk. This involves working in a designated,

well-ventilated area, preferably a fume hood, and adhering to standard laboratory safety

protocols.

General Handling Precautions
Handle only by, or under the close supervision of, properly qualified individuals.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.

Ensure the work area is equipped with an eyewash station and a safety shower.[7]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances.[6]

Keep containers tightly closed when not in use.[6]

Store locked up.[6]

Chemical In-compatibility
While specific incompatibility data for 5-Bromopyridine-3-sulfonic acid is limited, related

compounds are incompatible with strong oxidizing agents, strong acids, and strong bases.[7]

[8] Avoid these materials.

Experimental Workflow Diagram
The following diagram outlines a logical workflow for safely handling 5-Bromopyridine-3-
sulfonic acid in a research setting.
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Exposure Event

Route of
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Skin Contact

 Skin
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 Eyes
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 Inhaled
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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